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Get Quote

CAS Number: 1120-28-1 Molecular Formula: C₂₁H₄₂O₂ Molecular Weight: 326.56 g/mol [1]

Methyl arachidate, also known as methyl eicosanoate, is a fatty acid methyl ester (FAME) derived from

arachidic acid (eicosanoic acid). It serves primarily as an analytical standard in chromatographic analyses

of natural oils and possesses documented biological activity as a leukotriene A4 hydrolase (LTA4H)

inhibitor [2] [1].

The table below summarizes its key physicochemical properties:

Property Value/Specification Method/Comment

Purity ≥99.0% (GC) Quality for analytical standard [2]

Appearance White to off-white solid, wax-like Neat form [2] [1]

Melting Point 45-49 °C Lit. range [2]

Boiling Point 215-216 °C at 10 mmHg Lit. value [2]

Solubility Soluble in alcohol, ether, DMSO; insoluble in
water

[2] [1]
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Property Value/Specification Method/Comment

Primary
Application

Analytical Standard for GC, HPLC Analysis of FAMEs in natural oils
[2]

Biological Activity LTA4H Inhibitor For research use only [1]

Detailed Experimental Protocols

Protocol 1: Fatty Acid Methyl Ester (FAME) Derivatization for GC
Analysis

This is a fundamental sample preparation step for analyzing fatty acid profiles in natural oils.

Principle: Free fatty acids or those from saponified triglycerides are derivatized into more volatile
methyl esters for Gas Chromatography (GC) analysis.

Materials:
Methyl arachidate analytical standard (e.g., Sigma-Aldrich Cat. No. 10941) [2]

Oil sample
Methanol (anhydrous)

Boron trifluoride (BF₃) in methanol (~10-14%) or other acidic catalysts (e.g., HCl/methanol) [2]
Hexane or heptane

Anhydrous sodium sulfate
Nitrogen evaporator

Procedure:
Saponification (if using triglycerides): Weigh ~100 mg of oil sample into a flask. Add 4 mL of

methanolic NaOH solution (0.5 N). Reflux for 5-10 minutes until the solution is clear.
Esterification: Add 5 mL of the BF₃-methanol reagent to the flask. Continue refluxing for 2-5

minutes.
Extraction: Cool the mixture and transfer to a separatory funnel. Add 5-10 mL of saturated

NaCl solution and 5 mL of hexane. Shake vigorously and allow phases to separate. Collect the
upper organic layer containing the FAMEs.

Drying: Pass the hexane layer through a small bed of anhydrous sodium sulfate.
Concentration: Gently evaporate the solvent under a stream of nitrogen. Reconstitute the

residue in a known volume of hexane for GC injection.
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Quality Control: A calibration curve should be prepared using the methyl arachidate analytical

standard to ensure accurate quantification.

Protocol 2: Gas Chromatography (GC) Analysis of FAMEs

This protocol details the instrumental analysis of derivatized samples.

Materials & Instrumentation:
GC System: Equipped with a Flame Ionization Detector (FID) or Mass Spectrometer (MS) [2]

Column: Fused-silica capillary column with a polar stationary phase (e.g., CP-Sil 88, SP-2560,
or equivalent, 100m length recommended for optimal FAME separation)

Carrier Gas: Helium or Hydrogen
Standards: Methyl arachidate and other relevant FAME standards for calibration and

identification.
GC-FID Conditions (Example):

Injector Temperature: 250 °C
Detector Temperature: 260 °C

Oven Program: Initial temperature 140 °C (hold 5 min), ramp at 4 °C/min to 240 °C (hold 15
min).

Injection Volume: 1 µL (split mode, split ratio 1:50)
Carrier Gas Flow: 1.0 mL/min constant flow

Data Analysis: Identify methyl arachidate and other FAMEs in the sample by comparing their
retention times with those of the authentic standards. Quantify using the internal or external standard

method.

Biological Relevance & Signaling Pathways

Methyl arachidate is identified as a natural compound with inhibitory activity against leukotriene A4

hydrolase (LTA4H) [1]. LTA4H is a key enzyme in the arachidonic acid (AA) metabolic pathway,

converting LTA4 to LTB4, a potent pro-inflammatory mediator. This pathway is central to inflammation and

its related diseases. The following diagram illustrates this signaling pathway and the point of inhibition by

methyl arachidate.
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Diagram 1: Methyl arachidate inhibits the conversion of LTA4 to LTB4, a key step in the inflammatory

pathway.

Integrated Workflow for Natural Oil Analysis

The overall process, from sample preparation to data interpretation, is summarized in the following

workflow diagram.
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Diagram 2: Integrated workflow for the analysis of methyl arachidate and other FAMEs in natural oils,

from chemical characterization to biological activity screening.

Key Applications Summary

Quantitative Analysis: Serves as a critical standard for quantifying C20:0 fatty acid content in
natural oils (e.g., coffee oil, biodiesel, botanical extracts) using GC-FID/GC-MS [2].

Bioactive Compound Screening: Its identified role as an LTA4H inhibitor [1] makes it a reference
compound for screening the anti-inflammatory potential of natural oils.

Method Validation: Used to validate new analytical methods, such as GC coupled with differential
ion mobility spectrometry (DMS) for complex FAME separations [2].
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Important Notes & Safety

Storage: The methyl arachidate analytical standard has a limited shelf life. It must be stored at
-20°C, and the expiry date on the label should be strictly observed [2].

Handling: Use appropriate personal protective equipment (PPE) including gloves and eyeshields [2].
Intended Use: Methyl arachidate is "for research use only. We do not sell to patients." [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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